2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methoxyindol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H14N4O2S/c1-9-16-17-14(21-9)15-13(19)8-18-7-6-10-11(18)4-3-5-12(10)20-2/h3-7H,8H2,1-2H3,(H,15,17,19)
• InChI Key: ZIHPPBVHFLXRFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=CC=C3OC
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

Molecular Formula: C₁₄H₁₄N₄O₂S Molecular Weight: 302.35 g/mol Structural Features: This synthetic organic compound combines a 4-methoxy-substituted indole moiety with a 5-methyl-1,3,4-thiadiazole ring via an acetamide linker.

The 5-methyl group on the thiadiazole ring may influence steric effects and metabolic stability. Preclinical studies suggest applications in anticancer and anti-inflammatory research, though detailed mechanistic data remain under investigation .

Biological Activity

The compound 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide belongs to a class of indole and thiadiazole derivatives that have garnered attention for their potential biological activities. This article examines its biological activity, particularly focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{N}_4\text{O}_1\text{S}$$

Where:

• Indole moiety (4-methoxy-1H-indole)
• Thiadiazole moiety (5-methyl-1,3,4-thiadiazole)

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiadiazole derivatives, including the compound . The following table summarizes key findings regarding its cytotoxic effects:

Cell Line	IC50 (µM)	Mechanism of Action
HCT116 (Colon)	3.29	Induction of apoptosis via mitochondrial pathways
MCF-7 (Breast)	0.28	Inhibition of tubulin polymerization
A549 (Lung)	0.52	Cell cycle arrest at G2/M phase

• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells through mitochondrial pathways. This involves the activation of caspases and the release of cytochrome c from mitochondria .
• Tubulin Inhibition : It exhibits significant inhibition of tubulin polymerization, which is crucial for cancer cell division and proliferation .
• Cell Cycle Arrest : The compound has been observed to cause cell cycle arrest at the G2/M phase, effectively preventing cancer cells from dividing and proliferating .

Study 1: Cytotoxic Evaluation

In a study evaluating various thiadiazole derivatives, 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide demonstrated notable cytotoxicity against human cancer cell lines. The study reported IC50 values indicating potent activity against HCT116 and MCF-7 cells, suggesting its potential as an anticancer agent .

Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship analysis revealed that modifications on the thiadiazole ring significantly affect biological activity. The presence of substituents on the indole and thiadiazole moieties enhances cytotoxic effects, indicating that further chemical modifications could lead to more potent derivatives .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several significant biological activities:

1. Anticancer Properties

• Studies have shown that derivatives of indole compounds can inhibit cancer cell proliferation. Specifically, the indole structure is known for its ability to interact with various biological targets involved in cancer progression. For instance, compounds similar to 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide have demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells .

2. Antimicrobial Activity

• The thiadiazole component is associated with antimicrobial properties. Research has indicated that compounds containing thiadiazole rings can exhibit activity against a range of pathogens, including bacteria and fungi. This suggests potential applications in developing new antimicrobial agents .

3. Anti-inflammatory Effects

• Indoles are known for their anti-inflammatory effects. The compound's structure may allow it to modulate inflammatory pathways, making it a candidate for treating inflammatory diseases .

Therapeutic Applications

The therapeutic potential of 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide extends to various medical fields:

1. Cancer Therapy

• Given its anticancer properties, this compound could be explored as a lead compound in the development of novel anticancer therapies. Its ability to target specific pathways involved in tumor growth makes it a promising candidate for further investigation.

2. Infection Control

• The antimicrobial properties suggest that it could be developed into a treatment for infections caused by resistant strains of bacteria or fungi. This is particularly relevant in the context of increasing antibiotic resistance.

3. Anti-inflammatory Drugs

• The anti-inflammatory effects could lead to applications in treating conditions such as arthritis or other inflammatory disorders where modulation of the immune response is beneficial.

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of similar compounds in various applications:

Study	Focus	Findings
Pedras et al., 2013	Anticancer Activity	Demonstrated cytotoxicity against breast cancer cells with indole derivatives .
Chumala et al., 2003	Antimicrobial Activity	Showed efficacy against several bacterial strains using thiadiazole-based compounds .
Yaya et al., 2013	Anti-inflammatory Effects	Reported significant reduction in inflammation markers in animal models .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key structural analogs are compared below, focusing on substituent variations and their impact on biological activity and physicochemical properties.

Table 1: Structural and Functional Comparison of Thiadiazole-Indole Derivatives

Compound Name	Indole Substituent	Thiadiazole Substituent	Key Biological Activity	Molecular Weight (g/mol)	Reference
2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (Target)	4-methoxy	5-methyl	Anticancer (preliminary)	302.35
N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(4-methylindol-1-yl)propanamide	4-methyl	5-methoxymethyl	Antibacterial, antifungal	331.38*
2-(4-chloro-1H-indol-1-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide	4-chloro	5-propyl	Anticancer (enhanced cytotoxicity)	334.84
Compound 4y (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide)	N/A (bis-thiadiazole)	Ethyl, p-tolylamino	Anticancer (IC₅₀: 0.034–0.084 mM)	396.47
2-(3-bromophenoxy)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide	3-bromophenoxy	5-isopropyl	Anticancer, antimicrobial	381.26

*Calculated based on molecular formula.

Key Observations:

Substituent Effects on Activity: Halogenation: Chloro (e.g., 4-chloroindole in ) increases cytotoxicity compared to methoxy, likely due to enhanced electrophilicity and DNA interaction. Bromophenoxy derivatives () show broader antimicrobial activity. Alkyl Groups: Propyl/isopropyl groups on thiadiazole () improve lipophilicity and membrane permeability but may reduce metabolic stability. Methoxy vs. Methyl: Methoxy groups (target compound) enhance solubility and hydrogen bonding, whereas methyl groups () prioritize steric interactions .

Biological Activity Trends: Bis-thiadiazole derivatives (e.g., compound 4y in ) exhibit potent anticancer activity (IC₅₀ < 0.1 mM), outperforming monosubstituted analogs. Antibacterial activity correlates with methoxymethyl thiadiazole substituents (), suggesting a role in disrupting bacterial membrane synthesis.

Structural Uniqueness of Target Compound :
The 4-methoxyindole-5-methylthiadiazole combination balances solubility and target affinity, making it a versatile scaffold for further optimization. Its moderate molecular weight (302.35 g/mol) aligns with Lipinski’s rules for drug-likeness, unlike bulkier analogs (e.g., compound 4y, 396.47 g/mol) .

Research Findings and Mechanistic Insights

• Anticancer Potential: The target compound inhibits tubulin polymerization in preliminary assays, akin to chloro-substituted analogs . Its methoxy group may reduce off-target toxicity compared to halogenated derivatives.
• Metabolic Stability : Microsomal studies indicate slower CYP450-mediated oxidation than propyl/isopropyl-containing compounds, suggesting improved bioavailability .
• Synergistic Effects : Hybridizing indole with thiadiazole (vs. triazole or oxadiazole in ) enhances kinase inhibition selectivity, particularly against EGFR and VEGFR2 .